Cas no 2195389-05-8 (2-hydroxycyclopentane-1-sulfonamide)

• Product Name: 2-hydroxycyclopentane-1-sulfonamide
• CAS No: 2195389-05-8
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 6318089
• PubChem ID: 139364956
• Update Time: 2025-11-07

2-hydroxycyclopentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxycyclopentane-1-sulfonamide
• EN300-1629073
• 2195389-05-8
• SCHEMBL21216807

• Inchi： 1S/C5H11NO3S/c6-10(8,9)5-3-1-2-4(5)7/h4-5,7H,1-3H2,(H2,6,8,9)/t4-,5-/m1/s1
• InChI Key： AOQMWONDJRDOHZ-RFZPGFLSSA-N
• SMILES： S([C@@H]1CCC[C@H]1O)(N)(=O)=O

Computed Properties

• Exact Mass: 165.04596439g/mol
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-hydroxycyclopentane-1-sulfonamide

Introduction to 2-hydroxycyclopentane-1-sulfonamide (CAS No: 2195389-05-8)

2-hydroxycyclopentane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 2195389-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural motif of 2-hydroxycyclopentane-1-sulfonamide features a cyclopentane ring substituted with both a hydroxyl group and a sulfonamide moiety, which together contribute to its unique chemical and pharmacological properties.

The sulfonamide functional group is particularly noteworthy due to its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects on various metabolic pathways. In recent years, sulfonamides have been extensively studied for their applications in antibiotic development, anti-inflammatory agents, and even in the treatment of metabolic disorders. The presence of the hydroxyl group in 2-hydroxycyclopentane-1-sulfonamide introduces additional reactivity and solubility characteristics, making it a promising candidate for further derivatization and functionalization.

One of the most compelling aspects of 2-hydroxycyclopentane-1-sulfonamide is its potential in drug discovery. The cyclopentane ring provides a rigid scaffold that can mimic natural bioactive scaffolds, while the sulfonamide and hydroxyl groups offer multiple sites for chemical modification. This flexibility has allowed researchers to design analogs with tailored properties for specific therapeutic applications. For instance, modifications at the sulfonamide nitrogen or the hydroxyl oxygen can fine-tune the compound's solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have further enhanced the study of 2-hydroxycyclopentane-1-sulfonamide. These techniques enable researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles with high accuracy. Such insights are crucial for optimizing lead compounds into viable drug candidates. Moreover, high-throughput screening (HTS) methods have been employed to identify novel derivatives of 2-hydroxycyclopentane-1-sulfonamide with enhanced biological activity. This approach has led to the discovery of several promising compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has shown particular interest in 2-hydroxycyclopentane-1-sulfonamide due to its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it an excellent building block for generating libraries of compounds for drug discovery campaigns. Additionally, the compound's stability under various conditions makes it suitable for industrial-scale synthesis without significant degradation issues.

In academic research, 2-hydroxycyclopentane-1-sulfonamide has been investigated for its role in modulating enzyme activity. For example, studies have explored its interactions with carbonic anhydrase enzymes, which are involved in maintaining acid-base balance in tissues. By inhibiting these enzymes, derivatives of 2-hydroxycyclopentane-1-sulfonamide could potentially be used in treating conditions such as glaucoma or altitude sickness. Furthermore, its ability to cross cell membranes has opened avenues for research into antimicrobial agents targeting resistant strains of bacteria.

The synthesis of 2-hydroxycyclopentane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to improve yield and enantioselectivity. These methods not only enhance the efficiency of producing 2-hydroxycyclopentane-1-sulfonamide but also allow for greater customization of its derivatives.

Environmental considerations have also played a role in the development of 2-hydroxycyclopentane-1-sulfonamide derivatives. Researchers are increasingly focusing on designing compounds that are biodegradable and have minimal environmental impact. This aligns with global efforts to promote sustainable chemistry practices. By incorporating green chemistry principles into the synthesis process, scientists aim to reduce waste and energy consumption while maintaining high yields.

The future prospects for 2-hydroxycyclopentane-1-sulfonamide are promising, with ongoing research suggesting new therapeutic applications across various disease areas. As our understanding of molecular interactions continues to evolve, so too will our ability to harness the potential of this compound and its derivatives. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.